Cas no 89570-84-3 (2-Hydrazinyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Hydrazinyl-4-(trifluoromethyl)pyridine
• CAS No: 89570-84-3
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD08056340
• CID: 720388
• PubChem ID: 15150714
• Update Time: 2025-05-23

2-Hydrazinyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-4-(trifluoromethyl)pyridine
• [4-(trifluoromethyl)pyridin-2-yl]hydrazine
• 2-HYDRAZINO-4-(TRIFLUOROMETHYL)PYRIDINE
• Pyridine,2-hydrazinyl-4-(trifluoromethyl)-
• 2-hydrazino-4-trifluoromethylpyridine
• 2(1H)-Pyridinone, 4-(trifluoromethyl)-, hydrazone
• AMPD00108
• WZILPRUCOSGHAP-UHFFFAOYSA-N
• EBD568220
• GS0020
• SBB055556
• 4833AC
• AM85954
• 4-(trifluoromethyl)-2-pyridylhydrazine
• AK111034
• [4-(trifluoromethyl)pyridin
• 2(1H)-Pyridinone, 4-(trifluoromethyl)-, hydrazone (9CI)
• 2-Hydrazinyl-4-trifluoromethylpyridine
• DS-5027
• DB-001229
• SY101408
• CS-0043701
• SB53601
• AKOS028109160
• F8884-2226
• SCHEMBL3599740
• 89570-84-3
• DTXSID90569116
• AKOS005063347
• J-509571
• EN300-224527
• MFCD08056340

• MDL： MFCD08056340
• Inchi： 1S/C6H6F3N3/c7-6(8,9)4-1-2-11-5(3-4)12-10/h1-3H,10H2,(H,11,12)
• InChI Key： WZILPRUCOSGHAP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NN)NC=C1)(F)F

Computed Properties

• Exact Mass: 177.05100
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.46
• Boiling Point: 183 ºC
• Flash Point: 64 ºC
• PSA: 50.94000
• LogP: 2.15930

2-Hydrazinyl-4-(trifluoromethyl)pyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Hydrazinyl-4-(trifluoromethyl)pyridine

2-Hydrazinyl-4-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No 89570-84-3, known as 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a hydrazine group attached at the 2-position and a trifluoromethyl group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for research and development.

Hydrazines are well-known for their ability to act as reducing agents and ligands in coordination chemistry. In the case of 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine, the hydrazine group at the 2-position provides nucleophilic character, while the trifluoromethyl group at the 4-position introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. This balance of properties makes it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine in the development of novel materials, particularly in the field of coordination chemistry. Researchers have explored its ability to form stable complexes with transition metals, which can be utilized in catalysis and sensing applications. For instance, a study published in *Journal of Materials Chemistry* demonstrated that this compound can serve as a ligand for cobalt complexes, exhibiting excellent catalytic activity in alkene epoxidation reactions.

In addition to its role in coordination chemistry, 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine has shown promise in drug discovery. Its unique structure allows for interactions with biological targets, making it a potential candidate for designing bioactive molecules. A recent investigation in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with hydrazine or its derivatives. The introduction of the trifluoromethyl group typically occurs through electrophilic substitution or via pre-functionalized intermediates. Researchers have optimized these methods to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental perspective, 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that it is not inherently hazardous under normal handling conditions; however, further studies are required to fully understand its environmental impact.

In conclusion, 2-Hydrazinyl-4-(Trifluoromethyl)Pyridine (CAS No 89570-84-3) stands out as a valuable compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and compatibility with various chemical systems make it an attractive target for ongoing research and development efforts.